Cas no 352688-67-6 (3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide)

• Product Name: 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• CAS No: 352688-67-6
• MF: C₇H₁₀ClN₃OS₂
• MW: 251.75679731369
• MDL: MFCD01356328
• CID: 4713328
• Update Time: 2025-05-20

3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]propanamide
• 3-chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• 3-chloro-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)propanamide
• STK419083
• SBB101025
• 3-chloro-N-(5-ethylthio(1,3,4-thiadiazol-2-yl))propanamide
• 3-chloro-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)propanamide
• propanamide, 3-chloro-N-[5-(ethylthio
• 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide

• MDL： MFCD01356328
• Inchi： 1S/C7H10ClN3OS2/c1-2-13-7-11-10-6(14-7)9-5(12)3-4-8/h2-4H2,1H3,(H,9,10,12)
• InChI Key： UWETWZSNHVZMLH-UHFFFAOYSA-N
• SMILES： ClCCC(NC1=NN=C(SCC)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide

Introduction to 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide (CAS No. 352688-67-6)

3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide is a specialized organic compound with a molecular structure that combines elements of heterocyclic chemistry and functional group diversity. This compound, identified by its CAS number 352688-67-6, has garnered attention in the field of medicinal chemistry due to its potential applications in the development of novel therapeutic agents. The presence of a chloro substituent, an ethylsulfanyl group, and a 1,3,4-thiadiazole core suggests a multifaceted chemical profile that may contribute to its biological activity.

The 1,3,4-thiadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. This heterocyclic ring system is characterized by its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. The incorporation of the ethylsulfanyl group further enhances the compound's complexity and may influence its pharmacokinetic properties. Additionally, the chloro substituent can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been significant interest in exploring the therapeutic potential of compounds containing 1,3,4-thiadiazole moieties. These derivatives have shown promise in various preclinical studies as inhibitors of enzymes involved in inflammatory pathways and cancer progression. For instance, studies have demonstrated that certain 1,3,4-thiadiazole compounds exhibit anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) and lipoxygenase enzymes. The structural features of 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide align with this trend, suggesting that it may possess similar inhibitory properties.

The ethylsulfanyl group in the compound's structure is particularly noteworthy as it can influence both the solubility and metabolic stability of the molecule. Sulfur-containing heterocycles are known to exhibit diverse biological activities due to their ability to form hydrogen bonds and interact with metal ions. This makes them attractive candidates for drug development. Furthermore, the presence of a primary amide group (N-[...]-propanamide) provides another site for potential modifications, allowing for the exploration of different pharmacological profiles.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are carefully considered to optimize biological activity. The combination of a chloro, an ethylsulfanyl, and a 1,3,4-thiadiazole moiety in 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide presents an intriguing framework for such an approach. Computational modeling and high-throughput screening techniques are being employed to identify potential binding interactions with target proteins. These methodologies have accelerated the discovery process and have led to the identification of several promising lead compounds.

One notable area of research involves the use of 1,3,4-thiadiazole derivatives as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes. The structural versatility of 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide makes it a candidate for this purpose.

Another emerging application is in the field of antimicrobial agents. With increasing concerns about antibiotic resistance, there is a urgent need for novel antimicrobial compounds. The unique chemical profile of this compound may contribute to its efficacy against resistant bacterial strains by targeting essential metabolic pathways or structural components unique to microorganisms.

The synthesis of 3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the 1,3,4-thiadiazole core through cyclocondensation reactions followed by functionalization with the appropriate substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes.

In conclusion,3-Chloro-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide (CAS No. 352688-67-6) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this class of compounds, future studies will likely focus on optimizing its pharmacological properties through structural modifications and preclinical testing.